deoxycytidyl-3/'-methylphosphonate-5/'-deoxyguanidine
deoxycytidyl-3/'-methylphosphonate-5/'-deoxyguanidine
Brand Name:
Vulcanchem
CAS No.:
128312-31-2
VCID:
VC0138055
InChI:
InChI=1S/C20H27N8O9P/c1-38(33,37-10-5-15(35-11(10)6-29)27-3-2-13(21)24-20(27)32)34-7-12-9(30)4-14(36-12)28-8-23-16-17(28)25-19(22)26-18(16)31/h2-3,8-12,14-15,29-30H,4-7H2,1H3,(H2,21,24,32)(H3,22,25,26,31)
SMILES:
CP(=O)(OCC1C(CC(O1)N2C=NC3=C2NC(=NC3=O)N)O)OC4CC(OC4CO)N5C=CC(=NC5=O)N
Molecular Formula:
C20H27N8O9P
Molecular Weight:
554.5 g/mol
deoxycytidyl-3/'-methylphosphonate-5/'-deoxyguanidine
CAS No.: 128312-31-2
Main Products
VCID: VC0138055
Molecular Formula: C20H27N8O9P
Molecular Weight: 554.5 g/mol
| CAS No. | 128312-31-2 |
|---|---|
| Product Name | deoxycytidyl-3/'-methylphosphonate-5/'-deoxyguanidine |
| Molecular Formula | C20H27N8O9P |
| Molecular Weight | 554.5 g/mol |
| IUPAC Name | 2-amino-9-[5-[[[5-(4-amino-2-oxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl]oxy-methylphosphoryl]oxymethyl]-4-hydroxyoxolan-2-yl]-3H-purin-6-one |
| Standard InChI | InChI=1S/C20H27N8O9P/c1-38(33,37-10-5-15(35-11(10)6-29)27-3-2-13(21)24-20(27)32)34-7-12-9(30)4-14(36-12)28-8-23-16-17(28)25-19(22)26-18(16)31/h2-3,8-12,14-15,29-30H,4-7H2,1H3,(H2,21,24,32)(H3,22,25,26,31) |
| Standard InChIKey | XHXQRVAZNAXVMD-UHFFFAOYSA-N |
| Isomeric SMILES | CP(=O)(OCC1C(CC(O1)N2C=NC3=C2NC(=NC3=O)N)O)OC4CC(OC4CO)N5C=CC(=NC5=O)N |
| SMILES | CP(=O)(OCC1C(CC(O1)N2C=NC3=C2NC(=NC3=O)N)O)OC4CC(OC4CO)N5C=CC(=NC5=O)N |
| Canonical SMILES | CP(=O)(OCC1C(CC(O1)N2C=NC3=C2NC(=NC3=O)N)O)OC4CC(OC4CO)N5C=CC(=NC5=O)N |
| Synonyms | deoxycytidyl-3/'-methylphosphonate-5/'-deoxyguanidine |
| PubChem Compound | 195564 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume